Cas no 30116-04-2 (Cyclopropanecarboxylicacid, 1-(2-cyclopropylethynyl)-)

• Product Name: Cyclopropanecarboxylicacid, 1-(2-cyclopropylethynyl)-
• CAS No: 30116-04-2
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 297033
• PubChem ID: 45084734
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 1-(2-cyclopropylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1-(2-cyclopropylethynyl)-
• Cyclopropanecarboxylicacid, 1-(cyclopropylethynyl)- (8CI)
• 1-(2-cyclopropylethynyl)cyclopropane-1-carboxylic acid
• DTXSID80665676
• 30116-04-2
• 1-(Cyclopropylethynyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H10O2/c10-8(11)9(5-6-9)4-3-7-1-2-7/h7H,1-2,5-6H2,(H,10,11)
• InChI Key： VNBKGHXNKRBOPE-UHFFFAOYSA-N
• SMILES： OC(C1(C#CC2CC2)CC1)=O

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3